Cas no 2408936-19-4 (rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol)

• Product Name: rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol
• CAS No: 2408936-19-4
• MF: C₇H₁₂S
• MW: 128.235180854797
• CID: 6108732
• PubChem ID: 13487782
• Update Time: 2025-10-30

rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-7492453
• rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol
• 2408936-19-4

• Inchi： 1S/C7H12S/c8-7-4-5-1-2-6(7)3-5/h5-8H,1-4H2/t5-,6+,7+/m0/s1
• InChI Key： IOPZYMJYUACERA-RRKCRQDMSA-N
• SMILES： S[C@@H]1C[C@H]2CC[C@@H]1C2

Computed Properties

• Exact Mass: 128.06597156g/mol
• Monoisotopic Mass: 128.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų

Additional information on rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol

Research Briefing on rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol (CAS: 2408936-19-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule thiols, particularly rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol (CAS: 2408936-19-4), as versatile building blocks for drug discovery and bioconjugation. This bicyclic thiol derivative has garnered attention due to its unique stereochemistry and reactivity, which enable precise modifications of biomolecules and therapeutic agents. The compound's rigid bicyclic framework and thiol functionality make it an attractive candidate for developing covalent inhibitors, prodrugs, and targeted delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol as a key intermediate in synthesizing covalent kinase inhibitors. Researchers demonstrated that the thiol group could selectively react with electrophilic warheads, such as acrylamides, to form stable adducts with cysteine residues in target proteins. This approach improved inhibitor potency and selectivity against oncogenic kinases, with IC₅₀ values in the low nanomolar range. Molecular dynamics simulations further revealed that the bicyclic scaffold enhanced binding affinity by reducing conformational flexibility in the protein-ligand complex.

In parallel, applications in bioconjugation have emerged, as reported in ACS Chemical Biology. The compound's thiol group was utilized for site-specific modification of antibodies and peptides via maleimide chemistry. Compared to linear thiols, the bicyclic structure minimized steric hindrance and improved conjugation efficiency (>90% yield). This property is particularly valuable for developing antibody-drug conjugates (ADCs), where precise control over drug-to-antibody ratios is critical for therapeutic efficacy and safety.

Ongoing preclinical studies (2024) investigate the compound's potential in prodrug design. Its thiol moiety serves as a reactive handle for disulfide linkages with cytotoxic payloads, enabling glutathione-triggered release in tumor microenvironments. Preliminary data show enhanced tumor accumulation and reduced off-target toxicity in xenograft models when compared to traditional prodrug architectures. Pharmacokinetic analyses revealed favorable plasma stability (t_1/2 > 8 hours) and rapid intracellular activation.

From a synthetic chemistry perspective, recent optimizations (2023-2024) have improved the scalability of rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol production. A novel asymmetric synthesis route achieved 98% enantiomeric excess using chiral auxiliaries, while flow chemistry approaches reduced purification steps from five to two. These advancements address previous limitations in material supply for large-scale pharmaceutical development.

Despite these promising developments, challenges remain in fully characterizing the compound's metabolic fate and potential immunogenicity when incorporated into biologics. Current research efforts (Q2 2024) are employing LC-MS/MS and ELISA techniques to profile metabolites and assess immune responses in primate models. Early results suggest minimal generation of reactive metabolites, supporting further clinical translation.

The growing body of evidence positions rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-thiol as a multifaceted tool in modern drug development. Its applications span from covalent drug design to next-generation bioconjugates, reflecting the compound's adaptability across therapeutic modalities. Future research directions likely will explore its utility in PROTAC design and radiopharmaceutical labeling, leveraging the thiol's dual functionality for innovative therapeutic strategies.